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Compound of Interest

Compound Name: 2-Hydroxybenzophenone

Cat. No.: B104022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
Hydroxybenzophenone (Benzophenone-1) and its derivatives in sunscreen and cosmetic

formulations. The document details the compound's mechanism of action, photoprotective

properties, and includes protocols for formulation and efficacy testing.

Introduction to 2-Hydroxybenzophenone
(Benzophenone-1)
2-Hydroxybenzophenone, a member of the benzophenone family of aromatic ketones, is a

synthetic compound widely utilized in cosmetics and personal care products as a UV filter and

stabilizer.[1] Its primary role is to protect the skin and the product itself from the damaging

effects of ultraviolet (UV) radiation.[2] In its raw form, it appears as a white to pale yellow

crystalline powder.[1]

Benzophenones, including 2-Hydroxybenzophenone, function by absorbing and dissipating

UV radiation, which helps to prevent sunburn, premature skin aging, and reduces the risk of

skin cancer.[2][3] They are also employed to protect the color and fragrance of cosmetic

products from degradation upon exposure to sunlight.[1]
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Mechanism of Action: UV Absorption and Energy
Dissipation
The photoprotective effect of 2-Hydroxybenzophenone is attributed to its ability to absorb UV

radiation, particularly in the UVA and UVB range.[3] Upon absorption of a UV photon, the

molecule is promoted to an excited singlet state. It then undergoes a rapid, radiationless

process called Excited-State Intramolecular Proton Transfer (ESIPT), which is the primary

mechanism for dissipating the absorbed energy as heat.[4] This process involves the transfer

of a proton from the hydroxyl group to the carbonyl oxygen, forming a transient keto-tautomer.

This is followed by a rapid return to the ground state, releasing the energy as heat and

regenerating the original molecule, allowing it to absorb another UV photon.[4] A minor

photodegradative pathway can lead to the formation of phenoxyl radicals.[4]
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Mechanism of UV energy dissipation by 2-Hydroxybenzophenone.

Quantitative Data
The following tables summarize the key quantitative data for 2-Hydroxybenzophenone and

related compounds.

Table 1: Physicochemical and UV Absorption Properties of Benzophenones
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Compoun
d

IUPAC
Name

CAS
Number

Molecular
Formula

Molar
Mass (
g/mol )

UV
Absorptio
n Max
(λmax,
nm)

Molar
Absorptiv
ity (ε,
L·mol⁻¹·c
m⁻¹)

Benzophen

one-1

2,4-

Dihydroxyb

enzopheno

ne

131-56-6 C₁₃H₁₀O₃ 214.22
~290,

~354[1]

E(1%,

1cm) at

290nm:

min 630[5]

Benzophen

one

(parent)

Diphenylm

ethanone
119-61-9 C₁₃H₁₀O 182.22 252[2]

19,400 at

252 nm[2]

2-

Hydroxybe

nzophenon

e

(2-

hydroxyph

enyl)-

phenylmet

hanone

117-99-7 C₁₃H₁₀O₂ 198.22 - -

Benzophen

one-3

(Oxybenzo

ne)

(2-hydroxy-

4-

methoxyph

enyl)-

phenylmet

hanone

131-57-7 C₁₄H₁₂O₃ 228.24 288, 325
20,381 at

290 nm[6]

Note: Molar absorptivity data for 2-Hydroxybenzophenone is not readily available in the

reviewed literature.

Table 2: Regulatory and Safety Data for Benzophenones in Cosmetics
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Compound Region/Authority
Maximum
Permitted
Concentration

Key Safety
Findings/Concerns

Benzophenone-1
European Union

(SCCS)

Not considered safe

for use as of March

2025 due to

genotoxicity concerns

and endocrine-

disrupting effects.[1]

Genotoxicity,

estrogenic activity,

weak anti-androgenic

effects, possible

thyroid disruption.[1]

Benzophenone-3

(Oxybenzone)
USA (FDA)

Up to 6% in OTC

sunscreen products.

Considered safe and

effective by the FDA.

Some studies suggest

potential endocrine-

disrupting effects.[4]

[5]

Benzophenone-4

(Sulisobenzone)
USA (FDA)

Up to 10% in OTC

sunscreen products.

[2]

Considered safe and

effective by the FDA.

[2]

Benzophenone-8

(Dioxybenzone)
USA (FDA)

Up to 3% in OTC

sunscreen products.

[7]

Considered safe and

effective by the FDA.

[7]

Experimental Protocols
Protocol for a Basic Sunscreen Formulation (O/W
Emulsion)
This protocol describes the preparation of a basic oil-in-water (O/W) emulsion sunscreen.
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Oil Phase Preparation Water Phase Preparation

Combine emollients, emulsifiers,
and oil-soluble UV filters

(e.g., 2-Hydroxybenzophenone).

Heat to 75-80°C with stirring.

Slowly add the oil phase to the water phase
under high-shear homogenization.

Combine deionized water, humectants,
and water-soluble ingredients.

Heat to 75-80°C with stirring.

Cool the emulsion to ~40°C
with gentle stirring.

Add temperature-sensitive ingredients
(preservatives, fragrance, etc.).

Final Sunscreen Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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